Cas no 944900-51-0 (1-[2-methoxy-5-(trifluoromethyl)pyridin-3-yl]ethanone)
944900-51-0 structure
Product Name:1-[2-methoxy-5-(trifluoromethyl)pyridin-3-yl]ethanone
CAS No:944900-51-0
MF:C9H8F3NO2
MW:219.160532951355
MDL:MFCD10696256
CID:1984329
PubChem ID:53423580
Update Time:2025-04-21
1-[2-methoxy-5-(trifluoromethyl)pyridin-3-yl]ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-[2-methoxy-5-(trifluoromethyl)pyridin-3-yl]ethanone
- 1-(5-(Trifluoromethyl)-2-methoxypyridin-3-yl)ethanone
- ETHANONE, 1-[2-METHOXY-5-(TRIFLUOROMETHYL)-3-PYRIDINYL]-
- 1-[2-Methoxy-5-(trifluoromethyl)pyridin-3-yl]ethan-1-one
- BL010241
- DTXSID00698345
- 944900-51-0
- AB56886
- MFCD10696256
- 1-(2-METHOXY-5-TRIFLUOROMETHYL-PYRIDIN-3-YL)-ETHANONE
- 1-(2-Methoxy-5-(trifluoromethyl)pyridin-3-yl)ethanone
-
- MDL: MFCD10696256
- Inchi: 1S/C9H8F3NO2/c1-5(14)7-3-6(9(10,11)12)4-13-8(7)15-2/h3-4H,1-2H3
- InChI Key: LHFULBDACFZZOW-UHFFFAOYSA-N
- SMILES: FC(C1=CN=C(C(C(C)=O)=C1)OC)(F)F
Computed Properties
- Exact Mass: 219.05071298Da
- Monoisotopic Mass: 219.05071298Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 39.2Ų
1-[2-methoxy-5-(trifluoromethyl)pyridin-3-yl]ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM322297-5g |
1-(5-(trifluoromethyl)-2-methoxypyridin-3-yl)ethanone |
944900-51-0 | 95% | 5g |
$1000 | 2022-06-09 | |
| Matrix Scientific | 144713-1g |
1-(5-(Trifluoromethyl)-2-methoxypyridin-3-yl)ethanone, 95% |
944900-51-0 | 95% | 1g |
$556.00 | 2023-09-07 | |
| Matrix Scientific | 144713-5g |
1-(5-(Trifluoromethyl)-2-methoxypyridin-3-yl)ethanone, 95% |
944900-51-0 | 95% | 5g |
$2220.00 | 2023-09-07 | |
| Chemenu | CM322297-5g |
1-(5-(trifluoromethyl)-2-methoxypyridin-3-yl)ethanone |
944900-51-0 | 95% | 5g |
$1000 | 2021-08-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1620037-5g |
1-(2-Methoxy-5-(trifluoromethyl)pyridin-3-yl)ethan-1-one |
944900-51-0 | 98% | 5g |
¥13314.00 | 2024-04-24 | |
| Crysdot LLC | CD11006810-5g |
1-(5-(trifluoromethyl)-2-methoxypyridin-3-yl)ethanone |
944900-51-0 | 95+% | 5g |
$1061 | 2024-07-19 |
1-[2-methoxy-5-(trifluoromethyl)pyridin-3-yl]ethanone Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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